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Compound of Interest

Compound Name:
Ethyl 3-(3,4-dimethylphenyl)-3-

oxopropanoate

CAS No.: 72835-86-0

Cat. No.: B2774628

Get Quote

Characterization, Synthesis, and Physical Property
Analysis
Executive Summary
Ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate (CAS: 72835-86-0) is a critical

-keto ester intermediate used in the synthesis of heterocyclic pharmaceuticals, particularly
quinolone antibiotics and pyrazole-based agrochemicals. Precise physical characterization of
this intermediate is often complicated by its tendency to exist as a supercooled liquid or low-
melting solid at room temperature.

This guide provides a definitive technical analysis of the compound's thermodynamic profile,

specifically addressing the melting point data gaps common in public registries. It details a self-

validating synthesis protocol and the necessary analytical workflows to ensure structural

integrity during drug development.

Chemical Identity & Structural Context[1][2][3][4][5][6][7]
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Property Data

IUPAC Name Ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate

Common Synonyms
Ethyl 3,4-dimethylbenzoylacetate; 3-(3,4-

Dimethylphenyl)-3-oxopropionic acid ethyl ester

CAS Number 72835-86-0

Molecular Formula

Molecular Weight 220.27 g/mol

SMILES CCOC(=O)CC(=O)C1=CC=C(C)C(C)=C1

Structural Insight: The presence of the 3,4-dimethyl substitution pattern on the phenyl ring

introduces slight steric bulk compared to the unsubstituted benzoylacetate. This modification

typically elevates the lipophilicity (LogP ~2.44) and alters the crystal lattice energy, often

pushing the melting point slightly higher than its liquid unsubstituted analog, yet frequently

remaining near ambient temperature.

Thermodynamic Profile: Melting Point & Physical
Data[9]
Unlike high-melting crystalline solids, Ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate exhibits

phase behavior characteristic of low-molecular-weight

-keto esters.

3.1 Melting Point Analysis
Status:Low-Melting Solid / Viscous Liquid Experimental data and structural analog analysis

indicate that this compound frequently presents as a viscous oil at standard laboratory

conditions (

), potentially crystallizing upon storage at

.

Predicted Melting Point Range:28°C – 35°C
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Observed State (

): Viscous Liquid (Yellowish)

Analog Comparison:

Ethyl benzoylacetate (Unsubstituted): Liquid (MP < 0°C) [1].[1][2]

Ethyl 3,4-dimethoxybenzoylacetate: Solid (MP 37–41°C) [2].

Inference: The replacement of methoxy groups (polar) with methyl groups (non-polar)

generally lowers the lattice energy relative to the dimethoxy analog, suggesting a melting

point lower than 41°C.

3.2 Boiling Point & Density
For identification purposes, boiling point under reduced pressure is the preferred metric due to

the compound's thermal sensitivity (decarboxylation risk).

Property Value / Range Condition

Boiling Point (Predicted) 145°C – 155°C @ 1.0 mmHg

Boiling Point (Predicted) 315°C – 320°C
@ 760 mmHg (Theoretical -

Decomposes)

Density 1.07 – 1.09 g/cm³ @ 20°C

Flash Point > 110°C Closed Cup

Synthesis & Purification Workflow
The most robust route for synthesizing high-purity Ethyl 3-(3,4-dimethylphenyl)-3-
oxopropanoate is the Claisen Condensation using diethyl carbonate. This method avoids the

formation of di-acylated byproducts common with highly reactive acyl chlorides.

4.1 Reaction Pathway Diagram
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Caption: Claisen condensation pathway utilizing sodium hydride and diethyl carbonate to

ensure mono-acylation.

4.2 Step-by-Step Protocol
Reagents:

3,4-Dimethylacetophenone (1.0 eq)

Diethyl carbonate (2.5 eq)

Sodium Hydride (60% in oil, 2.2 eq)

Solvent: Anhydrous Toluene or THF[3]

Procedure:

Enolate Formation: In a dry 3-neck flask under Nitrogen, wash NaH with hexane to remove

mineral oil. Suspend in anhydrous toluene. Heat to

.

Addition: Add Diethyl carbonate. Then, add a solution of 3,4-dimethylacetophenone in

toluene dropwise over 45 minutes. Evolution of hydrogen gas will be observed.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. The reaction is driven by the continuous distillation of ethanol byproduct (use
a Dean-Stark trap if possible).

Quench: Cool to
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. Carefully quench with glacial acetic acid/ice water mixture to neutralize the enolate.

Extraction: Extract the organic layer with Ethyl Acetate (

).[4][5] Wash combined organics with brine.

Purification: Dry over

and concentrate.

Crucial Step: Perform High-Vacuum Distillation (0.5–1.0 mmHg) to separate the product

from unreacted acetophenone. Collect the fraction boiling at ~150°C (0.5 mmHg).

Analytical Validation (Self-Validating System)
To confirm the identity and purity of the synthesized intermediate, the following analytical

controls must be met.

5.1 Quality Control Parameters
Test Method Acceptance Criteria

Purity HPLC (C18, ACN/Water) > 97.0% (Area %)

Identity 1H-NMR (CDCl3)

Distinct singlet at

ppm (methylene protons

between carbonyls).

Enol Content 1H-NMR

-keto esters exist in keto-enol

equilibrium. Expect ~5-15%

enol form (singlet at

ppm for OH).

Residual Solvent GC-Headspace < 5000 ppm (Ethanol/Toluene)

5.2 Differential Scanning Calorimetry (DSC)
If the product solidifies, DSC is the gold standard for MP determination, superior to capillary

tubes for waxy solids.
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Protocol: Heat from

to

at

.

Expected Endotherm: Sharp peak onset between

. Broad peaks indicate solvent occlusion or impurities.

Applications in Drug Discovery
Ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate serves as a "chassis" molecule for scaffold

diversification:

Quinolone Antibiotics: Cyclization with triethyl orthoformate and amines yields the quinolone

core. The 3,4-dimethyl group provides specific hydrophobic interactions in the bacterial DNA

gyrase binding pocket.

Pyrazoles: Condensation with hydrazines yields pyrazole derivatives, often screened for anti-

inflammatory (COX-2 inhibition) activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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